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Compound Name:

dimethoxybenzaldehyde
CAS No.: 18268-68-3
Cat. No.: B104481

Get Quote

3-Chloro-4,5-dimethoxybenzaldehyde is a polysubstituted aromatic aldehyde that serves as
a highly versatile and valuable building block in modern organic synthesis and medicinal
chemistry. Its chemical architecture, featuring an electrophilic aldehyde group and an electron-
rich benzene ring decorated with two methoxy groups and a chloro substituent, offers a unique
combination of reactivity and structural control. The IUPAC name for this compound is 3-
chloro-4,5-dimethoxybenzaldehyde, and its CAS number is 18268-68-3.[1][2] The strategic
placement of these functional groups dictates its reaction pathways, allowing for the
construction of complex molecular scaffolds, particularly those found in pharmacologically
active compounds.[3][4]

This guide provides an in-depth exploration of the key chemical transformations involving 3-
Chloro-4,5-dimethoxybenzaldehyde. We will move beyond simple reaction lists to provide a
mechanistic understanding, field-proven experimental protocols, and the strategic rationale
behind its application in the synthesis of high-value molecules. This document is intended for
researchers, chemists, and drug development professionals seeking to leverage the synthetic
potential of this important intermediate.
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Table 1: Physicochemical Properties of 3-Chloro-4,5-dimethoxybenzaldehyde

Property Value Reference
CAS Number 18268-68-3 [11[5]
Molecular Formula CoHoCIOs [1][5]
Molecular Weight 200.62 g/mol [1112]
Appearance Solid [1]
Melting Point 56-60 °C [1]
COC1=C(C(=CC(=C1)C=0)Cl)
SMILES [2][6]
ocC
AMZCHEDPEAQEMC-
InChlKey [2][6]
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Synthesis via Vilsmeier-Haack Formylation: A
Foundational Route

The most direct and industrially scalable synthesis of 3-Chloro-4,5-dimethoxybenzaldehyde
involves the formylation of an electron-rich aromatic precursor. The Vilsmeier-Haack reaction is
the premier choice for this transformation, utilizing a Vilsmeier reagent, typically formed in situ
from phosphoryl chloride (POCIs) and a substituted amide like N,N-dimethylformamide (DMF).
[71[8][9] The reaction proceeds via electrophilic aromatic substitution, where the electron-
donating methoxy groups of the precursor, 3-chloro-1,2-dimethoxybenzene, activate the ring
towards formylation.[8][10]

The Vilsmeier reagent, a chloroiminium salt, is a mild electrophile, making the reaction highly
selective for activated aromatic systems and avoiding the harsh conditions of other formylation
methods.[8][11]

Diagram 1: Vilsmeier-Haack Reaction Mechanism
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Vilsmeier Reagent Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b104481?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/product/aldrich/569399
https://pubchem.ncbi.nlm.nih.gov/compound/240052
https://pubchem.ncbi.nlm.nih.gov/compound/240052
https://www.guidechem.com/question/what-is-the-synthesis-and-appl-id139252.html
https://www.chemicalbook.com/article/what-is-3-4-dimethoxybenzaldehyde-.htm
https://www.scbt.com/p/3-chloro-4-5-dimethoxybenzaldehyde-18268-68-3
https://pubchemlite.lcsb.uni.lu/e/compound/240052
https://pubchemlite.lcsb.uni.lu/e/compound/240052
https://www.jk-sci.com/blogs/resource-center/vilsmeier-haack-reaction
https://www.chemistrysteps.com/vilsmeier-haack-reaction/
https://en.wikipedia.org/wiki/Vilsmeier%E2%80%93Haack_reaction
https://www.organic-chemistry.org/namedreactions/vilsmeier-reaction.shtm
https://www.ijpcbs.com/articles/review-article-on-vilsmeierhaack-reaction.pdf
https://www.benchchem.com/product/b104481/docs#introduction-the-strategic-importance-of-3-chloro-4-5-dimethoxybenzaldehyde
https://www.benchchem.com/product/b104481/docs#introduction-the-strategic-importance-of-3-chloro-4-5-dimethoxybenzaldehyde
https://www.benchchem.com/product/b104481/docs#introduction-the-strategic-importance-of-3-chloro-4-5-dimethoxybenzaldehyde
https://www.benchchem.com/product/b104481/docs#introduction-the-strategic-importance-of-3-chloro-4-5-dimethoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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